Cas no 1261945-28-1 (2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid)

2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring both amino and carboxylic acid functional groups, along with a formylphenyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or ligands in medicinal chemistry. The presence of multiple reactive sites allows for selective modifications, enabling applications in the development of pharmaceuticals, agrochemicals, or coordination chemistry. Its pyridine core contributes to stability, while the formyl group offers further derivatization potential. The compound's well-defined reactivity profile ensures consistent performance in coupling reactions, cyclizations, or metal complex formations, making it a useful building block for researchers.
2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid structure
1261945-28-1 structure
Product Name:2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid
CAS No:1261945-28-1
MF:C13H10N2O3
MW:242.2301030159
MDL:MFCD18316823
CID:2765160
PubChem ID:53222638
Update Time:2025-05-20

2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1261945-28-1
    • MFCD18316823
    • SCHEMBL2556068
    • 2-AMINO-5-(2-FORMYLPHENYL)NICOTINIC ACID
    • DTXSID20687014
    • 2-Amino-5-(2-formylphenyl)nicotinic acid, 95%
    • 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid
    • MDL: MFCD18316823
    • Inchi: 1S/C13H10N2O3/c14-12-11(13(17)18)5-9(6-15-12)10-4-2-1-3-8(10)7-16/h1-7H,(H2,14,15)(H,17,18)
    • InChI Key: BMOUBDMXXLSRNA-UHFFFAOYSA-N
    • SMILES: OC(C1=C(N)N=CC(=C1)C1C=CC=CC=1C=O)=O

Computed Properties

  • Exact Mass: 242.06914219Da
  • Monoisotopic Mass: 242.06914219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.3Ų

2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323268-5 g
2-Amino-5-(2-formylphenyl)nicotinic acid, 95%; .
1261945-28-1 95%
5 g
€1,159.00 2023-07-19
abcr
AB323268-5g
2-Amino-5-(2-formylphenyl)nicotinic acid, 95%; .
1261945-28-1 95%
5g
€1159.00 2025-02-19

Additional information on 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid (CAS No. 1261945-28-1)

2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid (CAS No. 1261945-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1261945-28-1, belongs to the class of pyridine derivatives, which are widely studied for their role in drug discovery and material science. Its molecular structure features an amino group, a formylphenyl moiety, and a carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for small-molecule inhibitors and biologically active compounds. The compound's ability to act as a ligand or chelating agent has also made it valuable in catalysis and coordination chemistry. With the growing interest in targeted drug delivery and personalized medicine, this compound is being investigated for its role in designing novel therapeutics.

One of the most frequently asked questions about CAS No. 1261945-28-1 is its synthesis method. The compound is typically prepared through multi-step organic reactions, including condensation, oxidation, and functional group interconversion. Researchers often optimize these processes to improve yield and purity, which are critical for its application in high-value industries. Additionally, the compound's solubility and stability under various conditions are key factors considered during its development.

The pharmacological potential of 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid is another hot topic among scientists. Its structural similarity to other bioactive pyridine derivatives suggests possible applications in treating inflammatory diseases or metabolic disorders. However, further in vitro and in vivo studies are needed to validate these hypotheses. The compound's mechanism of action and toxicity profile are also areas of active research, aligning with the broader trend of safety-first drug development.

From an industrial perspective, CAS No. 1261945-28-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. This aligns with global efforts to promote environmentally responsible manufacturing in the chemical sector. The compound's scalability and cost-effectiveness are also critical considerations for large-scale production.

In summary, 2-Amino-5-(2-formylphenyl)pyridine-3-carboxylic acid (CAS No. 1261945-28-1) is a promising compound with diverse applications in pharmaceuticals, materials science, and catalysis. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical entities and innovative therapies. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research and industrial innovation.

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